5-Cyano-2-ethoxy-N,4-dimethylbenzamide

• CAS No.: 474554-08-0
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 5-cyano-2-ethoxy-N,4-dimethylbenzamide
• InChI: InChI=1S/C12H14N2O2/c1-4-16-11-5-8(2)9(7-13)6-10(11)12(15)14-3/h5-6H,4H2,1-3H3,(H,14,15)
• InChI Key: SYGKCIOUCKRZJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)C#N)C(=O)NC

Description

5-Cyano-2-ethoxy-N,4-dimethylbenzamide is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After dissolving N1,4-dimethyl-5-bromo-2-ethoxybenzamide (200 g) in propionitrile (1.51), sodium cyanide (72 g), copper iodide (14 g) and tetrakis(triphenylphosphine)palladium (42 g) were added under a nitrogen atmosphere and the mixture was heated to reflux for 5 hours. Ethyl acetate and water were added and the reaction mixture was filtered through celite. The precipitated crystals in the filtrate were filtered off (15.4 g). This filtrate was then separated and washed with brine. The organic layer was dried over anhydrous magnesium sulfate and was concentrated after filtering off the insoluble portion. The obtained crystals were filtered off and washed with ethyl acetate (77.64 g). The crystals were combined to yield the title compound (93.04 g) as a white solid.